Cas no 1805695-46-8 (2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole)
2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole
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- Inchi: 1S/C8H3BrClF3N2/c9-7-14-5-3(8(11,12)13)1-2-4(10)6(5)15-7/h1-2H,(H,14,15)
- InChI Key: SKEDTAKLHFAPEF-UHFFFAOYSA-N
- SMILES: BrC1=NC2C(C(F)(F)F)=CC=C(C=2N1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 251
- XLogP3: 4
- Topological Polar Surface Area: 28.7
2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061007521-250mg |
2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole |
1805695-46-8 | 98% | 250mg |
$809.20 | 2022-04-01 | |
| Alichem | A061007521-500mg |
2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole |
1805695-46-8 | 98% | 500mg |
$1,212.85 | 2022-04-01 | |
| Alichem | A061007521-1g |
2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole |
1805695-46-8 | 98% | 1g |
$2,025.20 | 2022-04-01 |
2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole
Comprehensive Overview of 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole (CAS No. 1805695-46-8)
2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole (CAS No. 1805695-46-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, featuring bromo, chloro, and trifluoromethyl functional groups, which contribute to its diverse reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery and material science, particularly due to its ability to serve as a versatile building block in organic synthesis.
The compound's CAS number 1805695-46-8 is a critical identifier for regulatory and sourcing purposes, ensuring precise tracking in global chemical databases. Its structural complexity, marked by the presence of bromine, chlorine, and trifluoromethyl substituents, makes it a valuable intermediate for designing molecules with enhanced biological activity. Recent studies highlight its potential in developing antiviral agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic solutions in post-pandemic research.
In the context of green chemistry, 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole is being evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic processes and solvent-free reactions have improved its production scalability, addressing sustainability concerns. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals in chemical manufacturing and academic research.
Another area of interest is the compound's role in advanced material development. Its electron-withdrawing groups make it a candidate for designing organic semiconductors and photovoltaic materials, which are pivotal in renewable energy technologies. Searches for "benzimidazole applications in electronics" have surged, reflecting the intersection of chemistry and clean energy innovation.
From a commercial perspective, CAS 1805695-46-8 is often referenced in patents related to crop protection chemicals and pharmaceutical intermediates. Its trifluoromethyl group, in particular, is known to enhance metabolic stability—a key consideration in agrochemical formulation. This has led to increased inquiries about "halogenated benzimidazole uses" among agrochemical developers.
Quality control and analytical methods for 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole are also widely discussed. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying purity, a frequent search topic among QC chemists. Regulatory compliance, especially in regions with stringent chemical safety standards, further underscores the need for precise characterization.
In summary, 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole (CAS No. 1805695-46-8) represents a multifaceted compound with expanding relevance in life sciences and industrial chemistry. Its integration into cutting-edge research continues to drive scientific curiosity and commercial interest, making it a subject of ongoing exploration and innovation.
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